Cas no 1509640-67-8 (1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one)

• Product Name: 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one
• CAS No: 1509640-67-8
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5251490
• Update Time: 2025-10-28

1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chlorophenyl)sulfanyl]-3-methylpentan-2-one
• 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one

• Inchi： 1S/C12H15ClOS/c1-3-9(2)12(14)8-15-11-6-4-5-10(13)7-11/h4-7,9H,3,8H2,1-2H3
• InChI Key： BLAWJBVXMMMDLW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCC(C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4

Additional information on 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one

Comprehensive Overview of 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one (CAS No. 1509640-67-8)

1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one (CAS No. 1509640-67-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, is a subject of interest for researchers and professionals in the fields of organic chemistry, pharmaceuticals, and material science. The 3-chlorophenyl and sulfanyl groups in its structure contribute to its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions about 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one revolves around its synthesis and purification methods. Researchers are particularly interested in optimizing the yield and purity of this compound, as it can influence its performance in downstream applications. The methylpentan-2-one moiety in its structure is also a point of discussion, as it plays a critical role in determining the compound's physical and chemical properties. Recent advancements in green chemistry have led to the exploration of more sustainable synthesis routes for this compound, aligning with the global push for environmentally friendly practices.

In the pharmaceutical industry, 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one is being investigated for its potential as a building block in drug discovery. Its chlorophenyl and sulfanyl functionalities make it a candidate for the development of novel therapeutic agents. For instance, it could serve as a precursor for compounds with anti-inflammatory or antimicrobial properties. This aligns with the growing demand for new antibiotics and anti-inflammatory drugs, a hot topic in medical research due to the rise of antibiotic-resistant bacteria and chronic inflammatory conditions.

Another area of interest is the compound's potential applications in material science. The sulfanyl group, in particular, is known for its ability to form stable bonds with metals, making 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one a candidate for use in coatings, adhesives, or even electronic materials. This is especially relevant given the current focus on advanced materials for renewable energy technologies, such as solar cells and batteries. Researchers are exploring how this compound could contribute to the development of more efficient and durable materials.

From an analytical perspective, the characterization of 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one is a common topic in scientific literature. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are frequently employed to confirm its structure and purity. These methods are essential for ensuring the compound's quality, especially when it is used in sensitive applications like pharmaceuticals or high-performance materials. The CAS No. 1509640-67-8 serves as a unique identifier, helping researchers and manufacturers avoid confusion with similar compounds.

In conclusion, 1-(3-Chlorophenyl)sulfanyl-3-methylpentan-2-one (CAS No. 1509640-67-8) is a compound with broad potential across multiple industries. Its unique structure, combining chlorophenyl, sulfanyl, and methylpentan-2-one groups, makes it a versatile intermediate for synthesis and a promising candidate for innovative applications. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in chemistry, medicine, and materials science.